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Compound Name: Ethyl cyclopentanecarboxylate

Cat. No.: B1329522 Get Quote

An In-Depth Technical Guide to the Stability and Storage of Ethyl Cyclopentanecarboxylate

For Researchers, Scientists, and Drug Development Professionals

Introduction: Understanding Ethyl
Cyclopentanecarboxylate
Ethyl cyclopentanecarboxylate (CAS No: 5453-85-0) is an ester of cyclopentanecarboxylic

acid and ethanol.[1][2] It presents as a colorless to pale yellow liquid with a characteristically

fruity odor.[1] With a molecular formula of C₈H₁₄O₂ and a molecular weight of approximately

142.20 g/mol , this compound is a versatile intermediate in organic synthesis, finding

applications in the development of pharmaceuticals and fragrances.[1][3] Its stability is

paramount to ensure the integrity, purity, and performance of downstream products. This guide

provides a comprehensive overview of the factors influencing its stability and the optimal

conditions for its storage and handling.

Section 1: Chemical Stability and Degradation
Pathways
The stability of ethyl cyclopentanecarboxylate is generally considered robust under standard

conditions.[4] However, like all esters, it is susceptible to specific degradation pathways,

primarily hydrolysis and, to a lesser extent, oxidation. Understanding these mechanisms is
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crucial for preventing the formation of impurities and ensuring the compound's long-term

viability.

Hydrolysis: The Primary Degradation Concern
The ester functional group is the most reactive site in the ethyl cyclopentanecarboxylate
molecule. It is susceptible to cleavage by water in a process known as hydrolysis. This

reaction, which can be catalyzed by the presence of acids or bases, results in the formation of

cyclopentanecarboxylic acid and ethanol.

The presence of even trace amounts of water or acidic/basic residues can initiate this

degradation, leading to a decrease in the purity of the material over time. The rate of hydrolysis

is significantly influenced by temperature, pH, and water activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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